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Compound of Interest

Compound Name: 2,4-Diiodoaniline

Cat. No.: B1347260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of high-purity 2,4-diiodoaniline, a key

intermediate in pharmaceutical synthesis and drug discovery. This document details

commercially available sources, presents key quantitative data in a structured format, outlines

experimental protocols for its synthesis and purification, and visualizes a representative

synthetic workflow and a relevant biological signaling pathway.

Commercial Suppliers of 2,4-Diiodoaniline
High-purity 2,4-diiodoaniline is available from a range of commercial chemical suppliers.

Researchers should always refer to the supplier's Certificate of Analysis for lot-specific data.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity Notes

Santa Cruz

Biotechnolog

y

533-70-0 C₆H₅I₂N 344.92 Varies by lot

Classified as

a Dangerous

Good for

transport. For

Research

Use Only.[1]

ChemicalBoo

k
533-70-0 C₆H₅I₂N 344.92 Varies

Lists various

manufacturer

s and

suppliers,

primarily in

China.[2]

PubChem 533-70-0 C₆H₅I₂N 344.92 Varies

Provides a

list of

chemical

vendors.[3]

BLD Pharm 533-70-0 C₆H₅I₂N 344.92 Varies -

This table is not exhaustive and represents a selection of suppliers identified. Purity levels and

availability are subject to change. It is recommended to contact suppliers directly for the most

current information.

Experimental Protocols
The following protocols are adapted from established methods for the synthesis and

purification of iodoanilines and can be applied to 2,4-diiodoaniline.

Synthesis of 2,4-Diiodoaniline via Electrophilic
Iodination of Aniline
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This method involves the direct iodination of aniline. The reaction stoichiometry and conditions

can be adjusted to favor the formation of the di-iodinated product.

Materials:

Aniline

Iodine

Hydrogen Peroxide (30%)

Water

Sodium sulfite

Appropriate reaction vessel (e.g., four-neck flask)

Stirring apparatus

Cooling bath

Procedure:

In a suitable reaction vessel, charge aniline and water.

With stirring, slowly add elemental iodine to the mixture to form a solution.

Cool the resulting solution to a temperature between 0-20 °C using a cooling bath.

Slowly add 30% hydrogen peroxide dropwise to the cooled solution. The hydrogen peroxide

serves to oxidize the hydrogen iodide byproduct back to iodine, which can then react with

aniline.

Monitor the reaction progress by a suitable analytical method (e.g., TLC or GC-MS) to

confirm the consumption of aniline and the formation of 2,4-diiodoaniline. A patent for the

synthesis of p-iodoaniline notes the formation of 2,4-diiodoaniline as a byproduct under

similar conditions[4].
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Upon completion of the reaction, add a solution of sodium sulfite to quench any unreacted

iodine.

The crude 2,4-diiodoaniline will precipitate as a solid. Collect the solid by suction filtration.

The crude product can then be purified by recrystallization or column chromatography.

Purification of 2,4-Diiodoaniline by Recrystallization
Recrystallization is a common method for purifying crude solid products.

Materials:

Crude 2,4-diiodoaniline

Suitable solvent or solvent system (e.g., benzene/petroleum ether, hexane, or ethanol)

Erlenmeyer flask

Heating apparatus (e.g., hot plate)

Filtration apparatus (e.g., Buchner funnel)

Cooling bath (e.g., ice-water bath)

Procedure:

In a fume hood, dissolve the crude 2,4-diiodoaniline in a minimal amount of a suitable hot

solvent in an Erlenmeyer flask.

If the solution is colored, a small amount of activated charcoal can be added to the hot

solution to adsorb colored impurities.

Perform a hot filtration to remove any insoluble impurities and the activated charcoal (if

used). It is crucial to keep the solution and filtration apparatus hot to prevent premature

crystallization.

Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined

crystals.
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Further cooling in an ice bath can maximize the yield of the purified crystals.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of the cold recrystallization solvent to remove any

remaining impurities.

Dry the crystals under vacuum to remove any residual solvent. The purity of the

recrystallized product can be assessed by measuring its melting point and by analytical

techniques such as TLC or NMR.

Visualizations
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Caption: A generalized workflow for the synthesis and purification of 2,4-diiodoaniline.

Hypothetical Signaling Pathway Inhibition
Aniline derivatives, including iodoanilines, are important scaffolds in the development of kinase

inhibitors for cancer therapy. These inhibitors often target signaling pathways that are

hyperactivated in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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